Cas no 53527-07-4 (N-Iodoacetyltyramine)

• Product Name: N-Iodoacetyltyramine
• CAS No: 53527-07-4
• MF: C₁₀H₁₂INO₂
• MW: 305.112255096436
• MDL: MFCD01863151
• CID: 376574
• PubChem ID: 193901
• Update Time: 2025-04-19

N-Iodoacetyltyramine Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-(4-hydroxyphenyl)ethyl]-2-iodo-
• N-Iodoacetyltyramine
• N-(4-Hydroxyphenethyl)-2-iodoacetamide
• N-[2-(4-Hydroxyphenyl)ethyl]-2-iodoethanimidic acid
• DTXSID60968273
• 53527-07-4
• Acetamide, N-(2-(4-hydroxyphenyl)ethyl)-2-iodo-
• MFCD01863151
• SCHEMBL8028382
• n-[2-(4-hydroxyphenyl)ethyl]-2-iodoacetamide
• Beta-(4-hydroxyphenyl)ethyl iodoacetamide
• ACETAMIDE,N-(2-(4-HYDROXYPHENYL)ETHYL)-2-IODO-

• MDL： MFCD01863151
• Inchi： 1S/C10H12INO2/c11-7-10(14)12-6-5-8-1-3-9(13)4-2-8/h1-4,13H,5-7H2,(H,12,14)
• InChI Key： KROHFNRTQBLLOZ-UHFFFAOYSA-N
• SMILES： ICC(NCCC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 304.99086
• Monoisotopic Mass: 304.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.709
• Boiling Point: 483.5°Cat760mmHg
• Flash Point: 246.2°C
• Refractive Index: 1.63
• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids